Cas no 133560-78-8 ([2,5]-dibenzo-21-crown-7)

• Product Name: [2,5]-dibenzo-21-crown-7
• CAS No: 133560-78-8
• MF: C₂₂H₂₈O₇
• MW: 404.453527450562
• CID: 899655
• Update Time: 2025-04-19

[2,5]-dibenzo-21-crown-7 Chemical and Physical Properties

Names and Identifiers

• [2,5]-dibenzo-21-crown-7
• <2,5>-dibenzo-21-crown-7
• 2,3,8,9-dibenzo-21-crown-7
• T0401-0082
• [2,5!-DIBENZO-21-CROWN-7, 97

• Inchi： 1S/C22H28O7/c1-3-7-21-19(5-1)26-15-13-24-11-9-23-10-12-25-14-16-27-20-6-2-4-8-22(20)29-18-17-28-21/h1-8H,9-18H2
• InChI Key： ZWXZOHRNCJWKKP-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1OCCOCCOCCOCCOC1C=CC=CC=1OCCO2

Computed Properties

• Exact Mass: 404.18400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 0
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not available
• Density: 1.1710 (rough estimate)
• Melting Point: 48-52°C
• Boiling Point: 486.07°C (rough estimate)
• Refractive Index: 1.6380 (estimate)
• PSA: 64.61000
• LogP: 2.96540
• Solubility: Not available